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Compound of Interest

Compound Name: SBC-115076

Cat. No.: B610722

For Researchers, Scientists, and Drug Development Professionals

Introduction

SBC-115076 is a potent, small-molecule antagonist of Proprotein Convertase Subtilisin/Kexin
type 9 (PCSK9).[1][2][3] PCSKS9 is a key regulator of cholesterol homeostasis, primarily by
promoting the degradation of the Low-Density Lipoprotein Receptor (LDLR).[4][5] By inhibiting
the interaction between PCSK9 and LDLR, SBC-115076 increases the number of LDLRs on
the cell surface, leading to enhanced clearance of LDL-cholesterol from circulation.[5] This
mechanism makes SBC-115076 a valuable tool for research in hypercholesterolemia,
atherosclerosis, and other cardiovascular diseases.[4]

These application notes provide detailed protocols for the preparation, storage, and use of
SBC-115076 stock solutions using Dimethyl Sulfoxide (DMSO) as the solvent.

Physicochemical and Solubility Data

Proper preparation of SBC-115076 solutions begins with an understanding of its physical and
chemical properties.

Table 1: Physicochemical Properties of SBC-115076
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Property Value Reference(s)
Molecular Weight 527.61 g/mol [2][3][4][6]
Molecular Formula C31H33N30s 31516171
CAS Number 489415-96-5 [2][3]1[6]
Appearance White to off-white solid powder  [5]

Purity >98% [6][7]

| Storage (Powder) | -20°C for =23 years |[2][3][7] |

SBC-115076 is soluble in organic solvents like DMSO but is sparingly soluble in aqueous
buffers and insoluble in water and ethanol.[1][4][7] The reported solubility in DMSO varies
across different suppliers, which may be due to slight batch-to-batch variations or differences in
the purity and handling of the DMSO used.[8] It is crucial to use fresh, anhydrous (moisture-
free) DMSO, as absorbed moisture can significantly reduce the solubility of the compound.[1]

[3]

Table 2: Reported Solubility of SBC-115076 in DMSO

Supplier/Source Reported Solubility Molar Equivalent Notes

Selleck Chemicals 33 mg/mL 62.54 mM Use fresh DMSO.[1]

Requires warming

Selleck Chemicals 50 mg/mL 94.76 mM (50°C) and
ultrasonication.[1]

Hygroscopic DMSO
MedchemExpress 2100 mg/mL 2189.53 mM significantly impacts
solubility.[3][9]

APEXBIO >52.8 mg/mL =>100.07 mM
AbMole BioScience 32 mg/mL 60.65 mM At 25°C.[2]
Cayman Chemical 5 mg/mL 9.48 mM [6][7]
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| ProbeChem | 10 mM | 5.28 mg/mL |[10] |

Protocol for Preparing a 10 mM Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution, a common starting
concentration for in vitro experiments.

Materials:

e SBC-115076 powder (crystalline solid)

¢ Anhydrous, sterile DMSO

 Sterile microcentrifuge tubes or cryogenic vials

o Calibrated analytical balance

e Vortex mixer

o Water bath or sonicator (optional, for higher concentrations)
Procedure:

» Safety First: Handle SBC-115076 in a well-ventilated area, wearing appropriate personal
protective equipment (PPE), including gloves, a lab coat, and safety glasses. This compound
should be considered hazardous until further information is available.[7]

o Calculation: To prepare a 10 mM stock solution, calculate the required mass of SBC-115076.
o Molecular Weight (MW) = 527.61 g/mol
o Mass (mg) = Desired Volume (mL) x 10 mM x (527.61 / 1000)
o Example for 1 mL: 1 mL x 10 mM x 0.52761 =5.276 mg

o Weighing: Carefully weigh out the calculated mass of SBC-115076 powder and place it into
a sterile vial.
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e Dissolution: Add the calculated volume of anhydrous DMSO to the vial. For the example
above, add 1 mL of DMSO.

e Mixing: Cap the vial tightly and vortex thoroughly until the powder is completely dissolved. If
aiming for higher concentrations as listed in Table 2, gentle warming in a water bath (up to
50°C) or brief sonication may be required to facilitate dissolution.[1] Visually inspect the

solution against a light source to ensure no particulates are present.

o Storage: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in
sterile cryogenic vials to avoid repeated freeze-thaw cycles.[11]

Storage and Stability of Stock Solutions

Proper storage is critical to maintaining the activity of the compound.

Table 3: Recommended Storage Conditions

Storage .
Format Duration Notes

Temperature

) Store in a dry, dark
Solid Powder -20°C =23-4 years
place.[3][6][7]
] Preferred for long-

DMSO Stock Solution -80°C 6 months to 2 years

term storage.[2][3][11]

| DMSO Stock Solution| -20°C | 1 month | Suitable for short-term storage.[2][3][11] |

Note: Avoid repeated freeze-thaw cycles. Aqueous solutions are not recommended for storage

beyond one day.[7]

Mechanism of Action and Signaling Pathway

SBC-115076 functions by directly antagonizing circulating PCSK9.[1] In a normal physiological
state, PCSK9 binds to the epidermal growth factor-like repeat A (EGF-A) domain of the LDLR
on the surface of hepatocytes. This binding targets the LDLR-PCSK9 complex for degradation
within lysosomes, thereby reducing the number of available receptors to clear LDL-cholesterol
from the blood. SBC-115076 binds to PCSK9, preventing it from interacting with the LDLR.[5]
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This action allows the LDLR to escape degradation, recycle back to the cell surface, and
continue removing LDL-cholesterol, ultimately lowering plasma cholesterol levels.[5]

Caption: Mechanism of SBC-115076 action on the PCSK9-LDLR pathway.

Application Protocols
Protocol 5.1: In Vitro Treatment of Cultured Cells

This protocol provides a general workflow for treating adherent cells, such as HepG2 human
liver cells, with SBC-115076 to study its effects on LDLR levels or LDL uptake.[1][8]

Methodology:

o Cell Seeding: Plate cells (e.g., HepG2) in an appropriate culture vessel and allow them to
adhere and reach the desired confluency (typically 70-80%).

o Prepare Working Solution: Thaw a single-use aliquot of the 10 mM SBC-115076 DMSO
stock solution. Perform a serial dilution in pre-warmed, serum-free or complete cell culture
medium to achieve the desired final concentrations (e.g., 0.5, 1.5, 5.0, or 20 uM).[8][12]

o Important: The final concentration of DMSO in the culture medium should be kept low,
typically below 0.5%, to avoid solvent-induced cytotoxicity.[11] Always include a vehicle
control (medium with the same final concentration of DMSO) in your experimental design.

e Cell Treatment: Remove the old medium from the cells and replace it with the medium
containing the various concentrations of SBC-115076 or the vehicle control.

 Incubation: Incubate the cells for the desired period, typically 24 hours, under standard
culture conditions (e.g., 37°C, 5% CO32).[1][8]

» Downstream Analysis: Following incubation, harvest the cells. Cell lysates can be used for
Western blot analysis to quantify LDLR protein levels, or functional assays like fluorescently
labeled LDL uptake can be performed.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. selleckchem.com [selleckchem.com]
. abmole.com [abmole.com]
. medchemexpress.com [medchemexpress.com]

. apexbt.com [apexbt.com]

°
62 H w N -

. medkoo.com [medkoo.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b610722?utm_src=pdf-body-img
https://www.benchchem.com/product/b610722?utm_src=pdf-custom-synthesis
https://www.selleckchem.com/products/sbc-115076.html
https://www.abmole.com/products/sbc-115076.html
https://www.medchemexpress.com/SBC-115076.html
https://www.apexbt.com/sbc-115076.html
https://www.medkoo.com/products/7241
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610722?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e 6. caymanchem.com [caymanchem.com]

e 7. cdn.caymanchem.com [cdn.caymanchem.com]

e 8. selleckchem.com [selleckchem.com]

¢ 9. medchemexpress.com [medchemexpress.com]

e 10. SBC-115076 | PCSK9 inhibitor | Probechem Biochemicals [probechem.com]
e 11. medchemexpress.cn [medchemexpress.cn]

e 12. A New Strategy for Rapidly Screening Natural Inhibitors Targeting the PCSK9/LDLR
Interaction In Vitro - PMC [pmc.ncbi.nlm.nih.gov]

» To cite this document: BenchChem. [Application Notes and Protocols: Preparing SBC-
115076 Stock Solutions in DMSQO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610722#preparing-sbc-115076-stock-solutions-with-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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